Cas no 849677-59-4 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide
• CAS No: 849677-59-4
• MF: C₁₄H₁₈N₂O₆S
• MW: 342.367522716522
• CID: 6012990
• PubChem ID: 4814894
• Update Time: 2025-06-11

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide
• N-(1,1-dioxothiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide
• AKOS017011485
• HMS2531E15
• F2545-0366
• MLS000388945
• 849677-59-4
• SMR000255119
• Z19741697
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide
• AB00566602-02
• CHEMBL1344635

• Inchi： 1S/C14H18N2O6S/c1-2-15(11-7-8-23(20,21)10-11)14(17)9-22-13-6-4-3-5-12(13)16(18)19/h3-6,11H,2,7-10H2,1H3
• InChI Key： NCWWBUGGFPUKKP-UHFFFAOYSA-N
• SMILES： C(N(C1CCS(=O)(=O)C1)CC)(=O)COC1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 342.08855747g/mol
• Monoisotopic Mass: 342.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide

Professional Introduction to N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide (CAS No. 849677-59-4)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide is a sophisticated chemical compound characterized by its intricate molecular structure and diverse potential applications in pharmaceutical and biochemical research. This compound, identified by the CAS number 849677-59-4, has garnered significant attention due to its unique structural features and promising biological activities. The presence of functional groups such as the dioxo-thiolan ring and the nitrophenoxy moiety contributes to its distinctive chemical properties, making it a subject of intense study in the field of medicinal chemistry.

The dioxo-thiolan ring, a key structural component of this compound, is known for its ability to participate in various chemical reactions, including redox processes and coordination with metal ions. This feature makes it particularly interesting for researchers exploring novel catalytic systems and metal-organic frameworks. In recent years, the integration of such heterocyclic structures into drug candidates has shown remarkable potential in addressing complex biological targets.

Similarly, the nitrophenoxy group appended to the acetamide backbone introduces a strong electron-withdrawing effect, which can modulate the reactivity and selectivity of the compound. This modification is often employed in medicinal chemistry to enhance binding affinity to biological targets, particularly enzymes and receptors. The combination of these features in N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide suggests a multifaceted utility in both academic research and industrial applications.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. Researchers are leveraging machine learning algorithms and molecular dynamics simulations to explore the interactions between this compound and various biological targets. These studies have revealed promising results regarding its potential as an inhibitor of certain enzymes implicated in inflammatory diseases and cancer pathways.

In addition to its pharmacological potential, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide has been investigated for its role in material science applications. The unique electronic properties of the nitrophenoxy group make it an attractive candidate for use in organic electronics, where it can contribute to the development of novel conductive materials and light-emitting devices. The thiolan ring's ability to form stable complexes with transition metals also opens avenues for exploring its use in catalytic systems designed for sustainable chemical transformations.

The synthesis of this compound presents a significant challenge due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in constructing the intricate molecular framework of this compound efficiently.

The growing interest in N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide is also reflected in the increasing number of patents filed for its derivatives and related compounds. These patents highlight its commercial significance and underscore the ongoing efforts by pharmaceutical companies and academic institutions to explore its full potential. As research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow within the chemical and pharmaceutical industries.

The safety profile of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide is another critical aspect that has been thoroughly examined by researchers. Due to its complex structure, comprehensive toxicological studies are essential to ensure that it can be handled safely in laboratory settings and potentially developed into therapeutic agents without posing significant risks to human health or the environment.

In conclusion, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-2-(2-nitrophenoxy)acetamide (CAS No. 849677-59-4) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural features, combined with promising biological activities and material science applications, make it a valuable compound for ongoing research efforts aimed at developing new medicines and advanced materials.